Cas no 384811-13-6 (4-(3,4-Dimethoxyphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine)

• Product Name: 4-(3,4-Dimethoxyphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine
• CAS No: 384811-13-6
• MF: C₁₂H₁₂F₃N₃O₂
• MW: 287.23779296875
• CID: 4826382
• Update Time: 2025-06-15

4-(3,4-Dimethoxyphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-DIMETHOXYPHENYL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-5-AMINE
• 4-(3,4-Dimethoxyphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine

• Inchi： 1S/C12H12F3N3O2/c1-19-7-4-3-6(5-8(7)20-2)9-10(12(13,14)15)17-18-11(9)16/h3-5H,1-2H3,(H3,16,17,18)
• InChI Key： TYMFZRARCQMTEZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=NN1)C1C=CC(=C(C=1)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 2.4
• Topological Polar Surface Area: 73.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(3,4-Dimethoxyphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine

Comprehensive Overview of 4-(3,4-Dimethoxyphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS No. 384811-13-6)

The compound 4-(3,4-Dimethoxyphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine (CAS No. 384811-13-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a trifluoromethyl group and dimethoxyphenyl moiety, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing novel therapeutics.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their enhanced bioavailability and metabolic stability. The presence of the trifluoromethyl group in 4-(3,4-Dimethoxyphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine contributes to its lipophilicity, making it a candidate for optimizing drug-like properties. This aligns with the growing trend in medicinal chemistry to develop fluorine-containing compounds, as evidenced by the increasing number of FDA-approved drugs with fluorine atoms.

Another area of interest is the compound's potential application in agrochemical formulations. The dimethoxyphenyl moiety is known to interact with biological targets in pests, suggesting possible use in crop protection. With the global push toward sustainable agriculture, researchers are exploring eco-friendly alternatives, and this compound's structural versatility makes it a promising candidate for further study.

The synthesis of 4-(3,4-Dimethoxyphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methods are particularly relevant given the current focus on green chemistry and reducing environmental impact in chemical manufacturing.

From a commercial perspective, the compound's CAS No. 384811-13-6 serves as a critical identifier for procurement and regulatory compliance. Suppliers and researchers often search for this identifier alongside terms like high-purity pyrazole derivatives and custom synthesis services. The compound's niche applications also make it a subject of interest in patent literature, with several filings highlighting its utility in proprietary formulations.

In summary, 4-(3,4-Dimethoxyphenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine represents a versatile and valuable chemical entity in modern research. Its structural complexity and functional groups open doors to diverse applications, from pharmaceutical intermediates to agrochemical leads. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple industries.